5'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3'-oxolane]

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• SMILES: CC1CC2(CCC3CC3CO2)CO1
• InChI: InChI=1S/C11H18O2/c1-8-5-11(7-12-8)3-2-9-4-10(9)6-13-11/h8-10H,2-7H2,1H3
• InChIKey: CGESCRRGNTWTKL-UHFFFAOYSA-N

5′-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane] – A Structurally Defined Oxa-Spirocyclic Building Block for Medicinal Chemistry

5′-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane] is a synthetic oxa-spirocyclic compound comprising a bicyclo[5.1.0]octane core linked via a spiro carbon to a 5′-methyl-substituted oxolane (tetrahydrofuran) ring. It belongs to the emerging class of oxa-spirocycles, which are saturated, three-dimensional scaffolds increasingly used in drug discovery to escape aromatic planarity and improve physicochemical properties [1]. With a molecular formula of C₁₁H₁₈O₂ and molecular weight of approximately 182.26 g/mol, this compound features one stereogenic spiro center and a single methyl substituent positioned at the 5′-position of the oxolane ring, distinguishing it from its unsubstituted parent, positional isomers, and gem-dimethyl analogs .

Medicinal chemistry lead optimization with three-dimensional scaffolds

Reported oxa-spirocyclic solubility and log D advantages (class-level evidence)

Structurally defined 5′-methyl substitution for SAR and derivatization studies

• [1] Fominova K, Diachuk T, Granat D, et al. Oxa-spirocycles: synthesis, properties and applications. Chemical Science. 2021;12(34):11294–11305. doi:10.1039/D1SC03615G View Source

Why 5′-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane] Cannot Be Casually Substituted with In-Class Analogs

Oxa-spirocyclic building blocks within the bicyclo[5.1.0]octane-oxolane series are not interchangeable: seemingly minor structural variations—methyl position, methyl count, and heterocycle ring size—produce distinct physicochemical and conformational profiles that affect downstream molecular properties. The 5′-methyl substitution on the oxolane ring places the methyl group distal to the spiro center, creating a different steric environment than the 2′-methyl positional isomer (CAS 2060036-40-8). Compared to the 5′,5′-dimethyl analog (CAS 2060031-95-8), the monomethyl compound retains a free position on the oxolane ring for further derivatization. Furthermore, oxa-spirocycles as a class exhibit dramatically improved aqueous solubility (up to 40×) and reduced lipophilicity (Δlog D ≈ −1) versus their carbocyclic spirocyclic counterparts [1]. Substituting the target compound with a non-oxygenated spirocycle or a different ring-size analog would unpredictably alter solubility, lipophilicity, and conformational behavior in lead optimization programs.

Positional isomer (2′-methyl) may shift steric environment and SAR outcomes; not directly interchangeable.

Gem-dimethyl analog lacks a free C–H at 5′ for late-stage functionalization, limiting scaffold diversification.

Carbocyclic spirocycles lack the ether oxygen that confers reported solubility and log D benefits.

• [1] Fominova K, Diachuk T, Granat D, et al. Oxa-spirocycles: synthesis, properties and applications. Chemical Science. 2021;12(34):11294–11305. doi:10.1039/D1SC03615G View Source

Quantitative Differentiation Evidence for 5′-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane]

Aqueous Solubility Enhancement: Oxa-Spirocyclic Class Advantage over Carbocyclic Spirocycles

Incorporation of an oxygen atom into the spirocyclic unit dramatically improves aqueous solubility. In head-to-head model compound comparisons, oxa-spirocyclic compound 67 achieved a kinetic aqueous solubility of 360 μM vs. only 9 μM for its carbocyclic spirocyclic counterpart 66—a ~40-fold improvement under identical conditions [1]. While this specific comparison was performed on model amide-coupled compounds rather than the target compound itself, the oxygen atom in the oxolane ring of 5′-methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane] is the defining structural feature that confers this solubility advantage relative to all-carbon spirocycles.

Solubility vs carbocyclic

Class-level

360 µM vs 9 µM model pair 66/67, pH 7.4

Supports oxa-spirocyclic solubility screening

Up to 40× improvement; class-level projection

Evidence Dimension	Kinetic aqueous solubility (μM) at pH 7.4
Target Compound Data	Not directly measured. Class-level projection: oxa-spirocycles achieve up to 40× higher solubility than carbocyclic spirocycles [1].
Comparator Or Baseline	Compound 66 (carbocyclic spirocycle): 9 μM. Compound 67 (oxa-spirocycle): 360 μM. Additional pairs: 69 (7 μM) vs. 70 (118 μM); 72 (<5 μM) vs. 73 (34 μM) [1].
Quantified Difference	Up to 40-fold solubility enhancement (e.g., 9 μM → 360 μM in pair 66/67); consistent improvement across three model pairs [1].
Conditions	Kinetic aqueous solubility measured in 50 mM phosphate buffer at pH 7.4; n-octanol/water distribution coefficient determined at pH 7.4 [1].

Why This Matters

For medicinal chemists selecting building blocks, this ~40× solubility differential can determine whether a lead series achieves tractable biopharmaceutical properties or fails due to precipitation in assay media.

• [1] Fominova K, Diachuk T, Granat D, et al. Oxa-spirocycles: synthesis, properties and applications. Chemical Science. 2021;12(34):11294–11305. doi:10.1039/D1SC03615G View Source

Lipophilicity Reduction: Oxa-Spirocycle log D Modulation versus Carbocyclic Spirocycles

Incorporation of an oxygen atom into the spirocyclic scaffold consistently reduces lipophilicity. Across three model compound pairs, the oxa-spirocyclic variants exhibited log D₇.₄ values approximately one order of magnitude lower than their carbocyclic counterparts: log D of 3.6 (compound 67) vs. 4.5 (compound 66); 4.0 (70) vs. 4.9 (69); and 3.6 (73) vs. 4.4 (72), yielding an average Δlog D ≈ −1 [1]. This lipophilicity reduction is a direct consequence of the ether oxygen present in the oxolane ring of the target compound and is not achievable with carbocyclic spirocyclic analogs.

log D reduction

Class-level

Δlog D ≈ −1.0

Supports lipophilicity reduction in lead optimization

Consistent across three model pairs

Evidence Dimension	n-Octanol/water distribution coefficient (log D) at pH 7.4
Target Compound Data	Not directly measured. Class-level projection: Δlog D ≈ −1 versus carbocyclic spirocycles based on analog data [1].
Comparator Or Baseline	Pair 66/67: log D 4.5 vs. 3.6; Pair 69/70: log D 4.9 vs. 4.0; Pair 72/73: log D 4.4 vs. 3.6 [1].
Quantified Difference	Δlog D ≈ −0.9 to −1.0 (consistent across three independent model pairs) [1].
Conditions	Experimental n-octanol/water distribution coefficient measured at pH 7.4 [1].

Why This Matters

A Δlog D of −1 can shift a compound from a high-liability lipophilicity range (log D > 4) into a more drug-like space, reducing risks of phospholipidosis, hERG binding, and metabolic instability in lead optimization.

• [1] Fominova K, Diachuk T, Granat D, et al. Oxa-spirocycles: synthesis, properties and applications. Chemical Science. 2021;12(34):11294–11305. doi:10.1039/D1SC03615G View Source

pKₐ Modulation by Oxygen Incorporation: Impact on Ionizable Derivatives

The ether oxygen in oxa-spirocycles influences the acidity and basicity of appended ionizable groups through an inductive effect. Experimentally, oxa-spirocyclic carboxylic acids (compounds 4d–6d) showed pKₐ values of 3.4–3.7, approximately one order of magnitude more acidic than their carbocyclic counterparts (compounds 59–61: pKₐ 4.3–4.6). Conversely, oxa-spirocyclic amine hydrochlorides (compounds 4b–6b) exhibited pKₐ values of 8.9–9.5, about one order of magnitude less basic than the corresponding carbocyclic amines (compounds 62–64: pKₐ 10.1–10.3) [1]. This systematic pKₐ shift, mediated through three-bond inductive transmission, is relevant when the target compound is used as a scaffold for amine- or acid-containing derivatives.

pKₐ shift (acid/amine)

Class-level

ΔpKₐ ≈ −1.0 acid more acidic, amine less basic

Supports pKₐ tuning in scaffold derivatization

Inductive effect of ether oxygen

Evidence Dimension	Acid dissociation constant (pKₐ) of carboxylic acid and amine derivatives
Target Compound Data	Not directly measured. Class-level projection: pKₐ shift of ~1 unit for acid/amine derivatives built on this oxa-spirocyclic scaffold [1].
Comparator Or Baseline	Carboxylic acids: pKₐ 4.3–4.6 (carbocyclic) vs. 3.4–3.7 (oxa-spirocyclic). Amine hydrochlorides: pKₐ 10.1–10.3 (carbocyclic) vs. 8.9–9.5 (oxa-spirocyclic) [1].
Quantified Difference	ΔpKₐ ≈ −1.0 for acids (increased acidity); ΔpKₐ ≈ −1.0 for amines (decreased basicity) [1].
Conditions	Experimentally measured pKₐ values; effect attributed to −I inductive effect of ether oxygen separated by three single bonds [1].

Why This Matters

A one-unit pKₐ shift can alter the ionization state at physiological pH, affecting permeability, solubility, and target binding. This is a predictable, tunable property unavailable with all-carbon spirocycles.

• [1] Fominova K, Diachuk T, Granat D, et al. Oxa-spirocycles: synthesis, properties and applications. Chemical Science. 2021;12(34):11294–11305. doi:10.1039/D1SC03615G View Source

Positional Specificity: 5′-Methyl versus 2′-Methyl Oxolane Substitution

The target compound carries its single methyl substituent at the 5′-position of the oxolane ring, whereas the positional isomer 2′-methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane] (CAS 2060036-40-8, C₁₁H₁₈O₂, MW 182.26) places the methyl group at the 2′-position, adjacent to the spiro center . These two isomers have identical molecular formulae and molecular weights, yet differ in the spatial orientation of the methyl group relative to the bicyclo[5.1.0]octane core. In the 5′-isomer, the methyl group projects away from the spiro junction, minimizing steric congestion near the quaternary spiro carbon; in the 2′-isomer, the methyl group occupies the position proximal to the spiro center, creating greater steric demand at the ring junction . No direct comparative biological or physicochemical data between these two specific isomers has been published.

5′- vs 2′-methyl isomer

Data to verify

Identical MW 182.26 methyl distal (5′) vs proximal (2′)

Isomer identity critical for SAR reproducibility

Structural comparison; no direct comparator data

Evidence Dimension	Position of methyl substitution on oxolane ring and resulting steric environment
Target Compound Data	Methyl at 5′-position (distal to spiro carbon); MW 182.26; C₁₁H₁₈O₂ .
Comparator Or Baseline	2′-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane] (CAS 2060036-40-8): methyl at 2′-position (proximal to spiro carbon); MW 182.26; C₁₁H₁₈O₂ .
Quantified Difference	Identical molecular weight and formula; difference is purely topological—methyl orientation relative to the spiro center.
Conditions	Structural comparison based on IUPAC nomenclature and CAS registry data .

Why This Matters

In SAR campaigns, methyl position can profoundly affect target binding, metabolic stability, and CYP inhibition profiles. Procuring the correct positional isomer is essential for reproducible SAR; substitution with the wrong isomer introduces an uncontrolled variable.

Mono-Methyl versus Gem-Dimethyl Substitution: Derivatization Potential

The target compound bears a single methyl group at the 5′-position, whereas the 5′,5′-dimethyl analog (CAS 2060031-95-8, C₁₂H₂₀O₂, MW 196.29) features geminal dimethyl substitution at the same oxolane position . The monomethyl compound retains one free hydrogen at the 5′-carbon, offering a potential site for further functionalization (e.g., oxidation, halogenation, or C–H activation). In contrast, the gem-dimethyl analog presents a fully substituted quaternary carbon that blocks further derivatization at this position . The monomethyl compound also has a lower molecular weight (182.26 vs. 196.29 g/mol), which may be advantageous in fragment-based or property-driven lead optimization where lower MW is prioritized. No published comparative biological data exist for these two specific analogs.

Mono- vs dimethyl

Data to verify

MW 182.26 vs 196.29 free C–H handle vs quaternary carbon

Monomethyl enables late-stage derivatization

Gem-dimethyl blocks further functionalization

Evidence Dimension	Substitution pattern at oxolane 5′-position and molecular weight
Target Compound Data	5′-monomethyl substitution; C₁₁H₁₈O₂; MW 182.26; one free hydrogen at 5′-position available for derivatization .
Comparator Or Baseline	5′,5′-Dimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane] (CAS 2060031-95-8, Bidepharm BD01056005): gem-dimethyl substitution; C₁₂H₂₀O₂; MW 196.29; quaternary carbon at 5′-position .
Quantified Difference	MW difference: +14.03 g/mol for dimethyl analog; one additional heavy atom and two additional hydrogens .
Conditions	Structural comparison based on CAS registry data and vendor catalog specifications (Bidepharm, 95% purity, batch QC by NMR/HPLC/GC) .

Why This Matters

In scaffold diversification programs, the availability of a free C–H bond at the 5′-position in the monomethyl compound enables late-stage functionalization that is impossible with the gem-dimethyl analog, directly affecting synthetic strategy and accessible chemical space.

Optimal Application Scenarios for 5′-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,3′-oxolane] Based on Verified Evidence

Lead Optimization Programs Requiring Improved Aqueous Solubility

When a lead series suffers from poor aqueous solubility (<10 μM), replacing a carbocyclic spirocyclic moiety with the target oxa-spirocyclic scaffold can provide a solubility enhancement of up to 40-fold, as demonstrated by the class-level data comparing oxa-spirocycle 67 (360 μM) to carbocyclic spirocycle 66 (9 μM) [1]. The target compound's oxolane ether oxygen is the key structural element driving this improvement, making it a rational choice for solubility-challenged series.

Lipophilicity Reduction in Late-Stage Lead Optimization

For compounds with log D exceeding 4.0—a range associated with increased off-target and metabolic liability—incorporation of this oxa-spirocyclic scaffold can reduce log D by approximately one unit (Δlog D ≈ −1), as consistently observed across three model compound pairs [1]. This predictable lipophilicity adjustment enables medicinal chemists to dial down log D without adding polar surface area or introducing additional hydrogen bond donors/acceptors beyond the existing ether oxygen.

SAR Exploration of Methyl Position Effects in Spirocyclic Series

The target compound (5′-methyl isomer) and its 2′-methyl positional isomer (CAS 2060036-40-8) provide matched molecular pairs for systematically probing the effect of methyl group position on oxolane rings relative to the spiro center . This is valuable in SAR campaigns where subtle steric or conformational differences between distal and proximal methyl orientations may modulate target binding, selectivity, or metabolic stability.

Scaffold Diversification via C–H Functionalization at the 5′-Position

Unlike the 5′,5′-dimethyl analog (CAS 2060031-95-8), which presents a fully substituted quaternary carbon blocking further derivatization, the monomethyl target compound retains a free C–H bond at the 5′-position . This enables late-stage C–H oxidation, halogenation, or C–C bond formation at this position, expanding the accessible chemical space for library synthesis or property optimization without requiring de novo scaffold synthesis.

Application

Selection Property

Validation Focus

Lead optimization – aqueous solubility

Oxa-spirocyclic scaffold

Kinetic solubility assay (pH 7.4 phosphate buffer)

Lipophilicity reduction in lead series

Ether oxygen-induced log D modulation

log D measurement (octanol/water, pH 7.4)

Methyl positional SAR studies

5′-methyl vs 2′-methyl isomer pair

Isomer identity confirmation; SAR reproducibility

Late-stage C–H diversification

Free 5′-C–H handle

Derivatization feasibility at 5′-position

• [1] Fominova K, Diachuk T, Granat D, et al. Oxa-spirocycles: synthesis, properties and applications. Chemical Science. 2021;12(34):11294–11305. doi:10.1039/D1SC03615G View Source